Cas no 18910-14-0 (3-(2-bromo-2-carboxyethyl)benzoic Acid)
18910-14-0 structure
Product Name:3-(2-bromo-2-carboxyethyl)benzoic Acid
CAS No:18910-14-0
MF:C10H9BrO4
MW:273.080062627792
CID:907600
PubChem ID:265268
Update Time:2025-04-19
3-(2-bromo-2-carboxyethyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-bromo-2-carboxyethyl)benzoic Acid
- CTK4E0030; AC1Q243O; AC1L6DLL; NSC101127; AR-1E6131; AG-J-11751; NCI60_000033;
- CHEMBL2006985
- DTXSID20295310
- NCI60_000033
- NSC-101127
- 18910-14-0
- NSC101127
-
- Inchi: 1S/C10H9BrO4/c11-8(10(14)15)5-6-2-1-3-7(4-6)9(12)13/h1-4,8H,5H2,(H,12,13)(H,14,15)
- InChI Key: KQJYLOJYMYQEFS-UHFFFAOYSA-N
- SMILES: BrC(C(=O)O)CC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 271.96837
- Monoisotopic Mass: 271.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
3-(2-bromo-2-carboxyethyl)benzoic Acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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